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Compound of Interest

Compound Name: TP-030-1

Cat. No.: B12406328 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the RIPK1 inhibitor, TP-030-1.

Abstract: This protocol provides a detailed methodology for the preparation, storage, and

handling of a TP-030-1 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the compound's stability, activity, and the

reproducibility of experimental results. TP-030-1 is a potent and selective chemical probe for

Receptor-Interacting Serine/Threonine Kinase 1 (RIPK1), a key regulator of cellular

necroptosis.[1] Proper preparation of stock solutions is the first critical step for its use in in-vitro

and in-vivo assays.

Compound and Solvent Information
Quantitative data for TP-030-1 and the solvent DMSO are summarized below. It is important to

note that the molecular weight can vary slightly between batches due to hydration, which may

require adjustments to these calculations.[2]
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Parameter Value Reference

Compound Name TP-030-1 [1][2]

Chemical Formula C₂₃H₂₂N₄O₃ [2]

Molecular Weight 402.45 g/mol (Typical) [2]

Target
RIPK1 (Receptor-Interacting

Serine/Threonine Kinase 1)
[1]

Appearance Solid powder [2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Maximum Solubility in DMSO ≥ 10 mM [1]

Recommended Stock Conc. 10 mM [1]

Powder Storage

Short-term (days-weeks): 0 -

4°C; Long-term (months-

years): -20°C

[2]

Stock Solution Storage

Short-term (days-weeks): 0 -

4°C; Long-term (months):

-20°C

[1][2]

Safety Precautions
TP-030-1: The toxicological properties of this compound have not been fully investigated.

Standard laboratory personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, should be worn at all times.

DMSO: Dimethyl sulfoxide is an excellent solvent that can readily penetrate the skin and

may carry dissolved compounds with it.[3] Direct contact should be avoided. It is also

hygroscopic and has a freezing point of 18.5°C (65.3°F), meaning it may be solid at room

temperature.[4] If frozen, it can be thawed in a warm water bath.
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This protocol details the steps to prepare a 10 mM stock solution of TP-030-1 in DMSO.

3.1. Materials and Equipment

TP-030-1 powder

Anhydrous or high-purity DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for difficult-to-dissolve compounds)

3.2. Calculation of Required Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

For a 10 mM stock solution with a molecular weight of 402.45 g/mol :

Mass (mg) = 10 mM × Final Volume (mL) × 402.45 / 1000 = 4.0245 × Final Volume (mL)

The table below provides pre-calculated mass and volume values for preparing common stock

concentrations.[2]
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Desired Stock
Concentration

Mass of TP-030-1 Volume of DMSO to Add

10 mM 1 mg 0.248 mL (248 µL)

10 mM 5 mg 1.242 mL

10 mM 10 mg 2.485 mL

3.3. Step-by-Step Procedure

Equilibrate: Allow the vial of TP-030-1 powder to reach room temperature before opening to

prevent condensation of moisture.

Weigh: Carefully weigh the desired amount of TP-030-1 powder (e.g., 1 mg) and place it into

a sterile microcentrifuge tube or vial.

Add Solvent: Using a calibrated pipette, add the calculated volume of DMSO (e.g., 248 µL for

1 mg of powder to make a 10 mM solution) to the tube containing the powder.

Dissolve: Close the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or brief sonication can aid dissolution if

necessary.[5]

Visual Inspection: Visually confirm that no particulates are visible in the solution. The solution

should be clear.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide the

stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][6] The

volume of each aliquot should be appropriate for a typical experiment.

Label and Store: Clearly label each aliquot with the compound name, concentration, date,

and solvent. Store the aliquots at -20°C for long-term storage.[1]

Storage and Stability
Powder: Store the solid compound in a dry, dark environment at -20°C for long-term stability

(months to years).[2]
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DMSO Stock Solution: Store the aliquoted stock solution at -20°C.[1] It is recommended to

use an aliquot only once after thawing.[1] The activity of DMSO stock solutions should be

verified if they have been stored for more than 3-6 months or have undergone more than two

freeze-thaw cycles.[1]

Visualizations
The following diagram illustrates the logical flow of the preparation protocol.
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Caption: Workflow for preparing TP-030-1 stock solution in DMSO.
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TP-030-1 is an inhibitor of RIPK1, a critical kinase in the necroptosis pathway. This pathway is

a form of programmed cell death.
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Caption: TP-030-1 inhibits RIPK1 kinase activity, blocking necroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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